Cas no 518053-36-6 (N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide)

• Product Name: N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide
• CAS No: 518053-36-6
• Molecular Formula: C₁₆H₁₃NO₄S₂
• Molecular Weight: 347.40872168541
• CID: 5015707

N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide Properties

Names and Identifiers

• N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)thiophene-2-sulfonamide
• Oprea1_105457
• Oprea1_724930
• IFLab1_005272
• IFLab2_000058
• HMS1426P14
• STK981963
• IDI1_019084
• ST50277609
• Z56945584
• N-(9-oxo-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-yl)-2-thiophenesulfonamide
• 8-[(2-thienylsulfonyl)amino]-2,3,4-trihydrobenzo[d]benzo[1,2-b]furan-1-one
• N-{13-oxo-8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraen-4-yl}thiophene-2-sulfonamide

• InChIKey： AKCIYYAZTIKGOL-UHFFFAOYSA-N
• Inchi： 1S/C16H13NO4S2/c18-12-3-1-4-14-16(12)11-9-10(6-7-13(11)21-14)17-23(19,20)15-5-2-8-22-15/h2,5-9,17H,1,3-4H2
• SMILES： S(C1=CC=CS1)(NC1C=CC2=C(C=1)C1C(CCCC=1O2)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Heavy Atom Count: 23
• Complexity: 573
• XLogP3: 3
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides